Cas no 1804672-82-9 (6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1804672-82-9
• MF: C₇H₂ClF₂IN₂
• MW: 314.458459377289
• CID: 4865378
• Update Time: 2025-05-23

6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H2ClF2IN2/c8-4-1-3(2-12)5(6(9)10)7(11)13-4/h1,6H
• InChI Key： KLZVLOVKIBFAGD-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C#N)C=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine

6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine: A Comprehensive Overview

The compound 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine (CAS No. 1804672-82-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This pyridine derivative features a unique combination of substituents, including a chlorine atom at the 6-position, a cyano group at the 4-position, a difluoromethyl group at the 3-position, and an iodine atom at the 2-position. These substituents contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine, making it accessible for various research and industrial purposes. The molecule's structure is particularly interesting due to the presence of multiple halogen atoms (chlorine and iodine), which are known to influence reactivity and stability. The cyano group adds electron-withdrawing character, while the difluoromethyl group introduces both electron-withdrawing and steric effects. These features make the compound a valuable building block in organic synthesis, particularly in the construction of bioactive molecules and advanced materials.

One of the most promising applications of 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine lies in its potential as an intermediate in drug discovery. The pyridine ring is a common structural motif in many pharmaceutical agents, and the presence of halogens can enhance bioavailability and target specificity. Recent studies have explored its role in medicinal chemistry, where it has been used as a precursor for developing compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, researchers have utilized this compound to synthesize novel pyridine-based inhibitors targeting specific enzymes involved in disease pathways.

In addition to its role in pharmacology, 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine has shown potential in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The halogen atoms can modulate the electronic characteristics of the molecule, enhancing its suitability for these applications. Recent research has focused on incorporating this compound into conjugated systems to improve charge transport properties and device efficiency.

The synthesis of 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic strategies include nucleophilic substitution, electrophilic substitution, and coupling reactions. For example, one approach involves the iodination of a pre-synthesized chloro-cyano-difluoromethylpyridine derivative using iodinating agents under specific conditions. The choice of solvent, temperature, and catalyst plays a critical role in ensuring the desired regioselectivity and stereochemistry.

Understanding the reactivity of 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine is essential for its effective utilization in various chemical transformations. The molecule's reactivity is influenced by the electronic effects of its substituents as well as steric factors. For instance, the cyano group at the 4-position exerts an electron-withdrawing effect through resonance, which can activate certain positions on the pyridine ring for nucleophilic or electrophilic attack. Conversely, the difluoromethyl group introduces both electron-withdrawing effects (due to fluorine's electronegativity) and steric hindrance (due to its spatial bulk), which can influence reaction pathways.

Recent studies have also explored the use of 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine in catalytic processes. Its ability to act as a ligand or catalyst precursor has been investigated in transition metal-mediated reactions, such as cross-couplings and enantioselective syntheses. The presence of halogens can facilitate metal coordination while maintaining sufficient stability under reaction conditions.

In terms of spectroscopic characterization, 6-Chloro-4-cyano-3-(difluoromethyl)-2-iodopyridine exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated π-system. NMR spectroscopy provides detailed insights into its molecular structure, with characteristic signals for each substituent. Mass spectrometry further confirms its molecular formula and identity by analyzing fragmentation patterns.

The environmental impact of 6-Chloro